Cas no 1049119-55-2 (2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione)
2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1049119-55-2
- AKOS002284702
- 2-(2H-chromen-3-ylmethylidene)-1H-indene-1,3(2H)-dione
- 2-((2H-chromen-3-yl)methylene)-1H-indene-1,3(2H)-dione
- F3375-2815
- STL016391
- 2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione
- 2-(2H-chromen-3-ylmethylidene)indene-1,3-dione
-
- Inchi: 1S/C19H12O3/c20-18-14-6-2-3-7-15(14)19(21)16(18)10-12-9-13-5-1-4-8-17(13)22-11-12/h1-10H,11H2
- InChI Key: DGGDCRVNSMDEAZ-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C=C(C1)/C=C1\C(C2C=CC=CC=2C\1=O)=O
Computed Properties
- Exact Mass: 288.078644241g/mol
- Monoisotopic Mass: 288.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 43.4Ų
2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3375-2815-2μmol |
2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione |
1049119-55-2 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3375-2815-5μmol |
2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione |
1049119-55-2 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3375-2815-10μmol |
2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione |
1049119-55-2 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3375-2815-20μmol |
2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione |
1049119-55-2 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3375-2815-1mg |
2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione |
1049119-55-2 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3375-2815-2mg |
2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione |
1049119-55-2 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3375-2815-3mg |
2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione |
1049119-55-2 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3375-2815-4mg |
2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione |
1049119-55-2 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3375-2815-5mg |
2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione |
1049119-55-2 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3375-2815-10mg |
2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione |
1049119-55-2 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione
Introduction to 2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione (CAS No. 1049119-55-2)
2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione, also known by its CAS number 1049119-55-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a chromene moiety with an indanone framework. The chromene ring is a six-membered ring with a double bond and an oxygen atom, while the indanone structure consists of a benzene ring fused with a cyclohexanone ring. The combination of these two functional groups imparts distinct chemical and biological properties to the compound.
The synthesis of 2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione has been extensively studied due to its potential applications in drug discovery and development. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and commercialization. One notable synthetic route involves the condensation of 3-acetylchromene with indanone in the presence of a suitable catalyst, such as p-toluenesulfonic acid or aluminum chloride.
In terms of its biological activity, 2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione has shown promising results in various assays. Studies have demonstrated its potential as an antioxidant, anti-inflammatory, and anticancer agent. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. Additionally, it demonstrated anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
The anticancer potential of 2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione has also been explored in several preclinical studies. Research conducted at the National Cancer Institute found that this compound induced apoptosis in various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.
Beyond its direct biological effects, 2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione has also been investigated for its potential as a lead compound for drug discovery. Its structural features make it an attractive scaffold for the design and synthesis of novel derivatives with enhanced pharmacological properties. For example, researchers at the University of California have synthesized several analogs by modifying the chromene and indanone moieties to improve solubility, stability, and bioavailability. These derivatives have shown improved potency and selectivity against specific targets.
The pharmacokinetic profile of 2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione is another important aspect that has been studied. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It is rapidly absorbed following oral administration and distributes well to various tissues. The compound is metabolized primarily by cytochrome P450 enzymes in the liver and is excreted mainly through urine and feces.
In conclusion, 2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione (CAS No. 1049119-55-2) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure provides a robust platform for further exploration and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
1049119-55-2 (2-[(2H-chromen-3-yl)methylidene]-2,3-dihydro-1H-indene-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)